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Cat. No.: B15549090

Get Quote

For researchers, scientists, and drug development professionals, understanding the principles

of bioorthogonal chemistry is paramount for advancing molecular biology, drug delivery, and

molecular imaging. Among the most powerful tools in this field is the Trans-Cyclooctene (TCO)-

tetrazine click chemistry, renowned for its exceptional speed and biocompatibility.[1][2][3] This

guide provides a comprehensive overview of the core concepts, quantitative data, and

experimental protocols for utilizing TCO click chemistry.

Core Principles of TCO Click Chemistry
TCO click chemistry is a type of bioorthogonal reaction, meaning it can occur within a living

system without interfering with native biochemical processes.[1] The reaction is a specific type

of inverse-electron-demand Diels-Alder (IEDDA) cycloaddition between a trans-cyclooctene

(TCO) and a tetrazine derivative.[2][3][4] The high ring strain of the TCO and the electron-

deficient nature of the tetrazine ring system drive the reaction forward with exceptionally fast

kinetics, even at low concentrations.[1][2][5]

The key features that make TCO-tetrazine ligation a superior choice for many bioconjugation

applications include:
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Ultrafast Kinetics: It is one of the fastest bioorthogonal reactions known, with second-order

rate constants reaching up to 10⁶ M⁻¹s⁻¹.[1][5][6] This allows for efficient labeling at low,

physiologically relevant concentrations of reactants.[2]

High Specificity and Bioorthogonality: TCO and tetrazine moieties are highly selective for

each other and do not exhibit cross-reactivity with naturally occurring functional groups such

as amines and thiols.[3][7]

Biocompatibility: The reaction proceeds under physiological conditions (aqueous buffer,

neutral pH, and ambient temperature) and, critically, does not require a cytotoxic metal

catalyst, unlike some other click chemistry reactions.[2][3][6]

Stability: The resulting dihydropyridazine bond is stable, and the TCO and tetrazine

functional groups themselves exhibit good stability in aqueous buffers.[7][8]

The reaction mechanism involves the [4+2] cycloaddition of the TCO (dienophile) and the

tetrazine (diene), followed by a retro-Diels-Alder reaction that releases nitrogen gas. This

irreversible step drives the reaction to completion, forming a stable covalent bond.[6]
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Caption: TCO-Tetrazine Inverse-Electron-Demand Diels-Alder Reaction Mechanism.

Quantitative Data: Reaction Kinetics
The reaction rate of TCO-tetrazine ligation is a key advantage. The second-order rate

constants (k₂) are influenced by the specific structures of the TCO and tetrazine derivatives, as

well as the solvent and temperature. Below is a summary of reported reaction kinetics.
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TCO Derivative
Tetrazine
Derivative

Solvent
Temperature
(°C)

Second-Order
Rate Constant
(k₂) (M⁻¹s⁻¹)

trans-

cyclooctene

3,6-di-(2-pyridyl)-

s-tetrazine

Methanol/Water

(9:1)
25 ~2000[9]

TCO derivatives

Methyl-

substituted

tetrazines

Aqueous Media N/A ~1000[9]

TCO derivatives

Hydrogen-

substituted

tetrazines

Aqueous Media N/A up to 30,000[9]

TCO-PEG₄
Various tetrazine

scaffolds
DPBS 37 1100 - 73,000[9]

General TCO
General

Tetrazine
N/A N/A

up to 1 x 10⁶[1]

[7]

Experimental Protocols
Detailed methodologies are crucial for the successful application of TCO click chemistry. The

following are generalized protocols for protein labeling and conjugation.

Protocol 1: Labeling a Protein with TCO-NHS Ester
This protocol describes the modification of a protein with a TCO moiety using an N-

hydroxysuccinimide (NHS) ester, which reacts with primary amines (e.g., lysine residues).

Materials:

Protein of interest

TCO-PEG-NHS ester

Reaction Buffer: Amine-free buffer, e.g., 100 mM sodium phosphate, 150 mM sodium

chloride, pH 7.5[8]
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Quench Buffer: 1 M Tris-HCl, pH 8.0[8]

Anhydrous DMSO or DMF

Desalting spin column

Procedure:

Protein Preparation: Buffer exchange the protein into the reaction buffer at a concentration of

1-5 mg/mL using a desalting spin column.[8]

TCO-NHS Ester Stock Solution: Immediately before use, prepare a 10 mM stock solution of

the TCO-PEG-NHS ester in anhydrous DMSO or DMF.[6][8]

Labeling Reaction: Add a 20-fold molar excess of the TCO-NHS ester stock solution to the

protein solution.[8] Incubate for 1 hour at room temperature.[8]

Quenching: Stop the reaction by adding the quench buffer to a final concentration of 50-100

mM. Incubate for 5 minutes at room temperature.[8]

Purification: Remove excess, unreacted TCO-NHS ester by passing the reaction mixture

through a desalting spin column equilibrated with the desired storage buffer.[6][8]

Protocol 2: TCO-Tetrazine Protein-Protein Conjugation
This protocol outlines the conjugation of a TCO-labeled protein with a tetrazine-labeled protein.

Materials:

TCO-labeled protein (from Protocol 1)

Tetrazine-labeled protein

Reaction Buffer: e.g., Phosphate-buffered saline (PBS), pH 7.4[9]

Size-exclusion chromatography (SEC) system (for purification)

Procedure:
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Reactant Preparation: Prepare the TCO-labeled and tetrazine-labeled proteins in the

reaction buffer.[9]

Reaction Initiation: Mix the TCO-labeled protein with the tetrazine-labeled protein. A slight

molar excess (1.05 to 1.5-fold) of the tetrazine-labeled protein is often recommended.[8][9]

Incubation: Allow the reaction to proceed for 30-60 minutes at room temperature.[6][8][9] For

less concentrated samples, the incubation time can be extended.[9]

Purification (Optional): If necessary, purify the resulting protein-protein conjugate from any

unreacted starting materials using size-exclusion chromatography.[9]

Storage: Store the final conjugate at 4°C.[9]

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for a TCO-tetrazine bioconjugation

experiment, from protein labeling to the final conjugate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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